N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide

• Molecular Formula: C19H22ClN3O2S
• Molecular Weight: 391.9 g/mol
• IUPAC Name: N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H22ClN3O2S/c1-2-4-18(24)23-10-8-22(9-11-23)16-7-6-14(20)13-15(16)21-19(25)17-5-3-12-26-17/h3,5-7,12-13H,2,4,8-11H2,1H3,(H,21,25)
• InChI Key: SWONOTOXIJXMSF-UHFFFAOYSA-N
• SMILES: CCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)Cl)NC(=O)C3=CC=CS3

Description

N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide is a synthetic compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential applications in the field of scientific research.

Mechanism of Action

The mechanism of action of N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide is not fully understood. However, it has been shown to act as a partial agonist at certain receptors in the brain, leading to the activation of downstream signaling pathways. This compound has also been shown to modulate the activity of certain neurotransmitters, such as dopamine and serotonin.
Biochemical and Physiological Effects:
N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity and enhance cognitive function. It has also been shown to have potential anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide is its high affinity for certain receptors in the brain, making it a potential candidate for the development of new drugs targeting these receptors. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide. One potential direction is the development of new drugs targeting the receptors that this compound has been shown to bind to. Another direction is the study of the potential anti-inflammatory and anti-cancer properties of this compound. Additionally, further studies are needed to fully understand the mechanism of action of N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide and its potential applications in various scientific research fields.

Synthesis Methods

The synthesis of N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide involves the reaction of 5-chloro-2-(piperazin-1-yl)phenyl)thiophene-2-carboxylic acid with butanoyl chloride in the presence of a base. The resulting product is then purified using standard techniques such as recrystallization or column chromatography.

Scientific Research Applications

N-[2-(4-butanoylpiperazin-1-yl)-5-chlorophenyl]thiophene-2-carboxamide has been studied for its potential applications in various scientific research fields, including neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for the development of new drugs targeting these receptors.